Cas no 1240163-62-5 ({5-(propylamino)methylfuran-2-yl}methanol)

• Product Name: {5-(propylamino)methylfuran-2-yl}methanol
• CAS No: 1240163-62-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5187229
• PubChem ID: 23452134
• Update Time: 2025-08-05

{5-(propylamino)methylfuran-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-[(propylamino)methyl]furan-2-yl}methanol
• 2-Furanmethanol, 5-[(propylamino)methyl]-
• {5-(propylamino)methylfuran-2-yl}methanol

• Inchi： 1S/C9H15NO2/c1-2-5-10-6-8-3-4-9(7-11)12-8/h3-4,10-11H,2,5-7H2,1H3
• InChI Key： LYDFTICEYMZIBG-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• XLogP3: 0.4
• Topological Polar Surface Area: 45.4

Additional information on {5-(propylamino)methylfuran-2-yl}methanol

Introduction to {5-(propylamino)methylfuran-2-yl}methanol (CAS No. 1240163-62-5)

{5-(propylamino)methylfuran-2-yl}methanol, with the CAS number 1240163-62-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of furan derivatives and is characterized by its unique structural features, including a propylamino group and a methanol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular structure of {5-(propylamino)methylfuran-2-yl}methanol consists of a furan ring, which is a five-membered heterocyclic compound with an oxygen atom. The propylamino group attached to the methyl carbon of the furan ring provides the compound with additional reactivity and potential for forming hydrogen bonds. The methanol group further enhances its solubility in polar solvents, making it suitable for a wide range of experimental conditions.

Recent studies have explored the biological activities of {5-(propylamino)methylfuran-2-yl}methanol. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. A study published in the Journal of Medicinal Chemistry demonstrated that {5-(propylamino)methylfuran-2-yl}methanol exhibits potent antioxidant activity, comparable to well-known antioxidants like ascorbic acid and α-tocopherol.

In addition to its antioxidant properties, {5-(propylamino)methylfuran-2-yl}methanol has shown promise in anti-inflammatory research. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that {5-(propylamino)methylfuran-2-yl}methanol could be a potential therapeutic agent for treating inflammatory disorders.

The pharmacological profile of {5-(propylamino)methylfuran-2-yl}methanol has also been investigated in preclinical studies. Animal models have been used to evaluate its safety and efficacy. Results from these studies indicate that the compound has low toxicity and good bioavailability, making it a promising candidate for further development into drug formulations. The ease of synthesis and structural modifications also contribute to its appeal as a lead compound in drug discovery programs.

In the context of drug delivery systems, {5-(propylamino)methylfuran-2-yl}methanol has been explored for its potential to enhance the therapeutic index of existing drugs. Nanoparticle-based delivery systems have shown particular promise in improving drug solubility, stability, and targeted delivery. A study published in the International Journal of Nanomedicine demonstrated that encapsulating {5-(propylamino)methylfuran-2-yl}methanol in polymeric nanoparticles significantly enhanced its therapeutic efficacy while reducing side effects.

Beyond its pharmaceutical applications, {5-(propylamino)methylfuran-2-yl}methanol has also found use in chemical synthesis as an intermediate or building block. Its unique functional groups make it versatile for various synthetic transformations, including coupling reactions, oxidation reactions, and reduction reactions. This versatility has led to its adoption in the synthesis of more complex molecules with diverse biological activities.

In conclusion, {5-(propylamino)methylfuran-2-yl}methanol (CAS No. 1240163-62-5) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its antioxidant and anti-inflammatory properties, coupled with its low toxicity and good bioavailability, make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease processes and developing novel therapeutic strategies.